(3-Bromo-5-methylphenyl)-[2-(hydroxymethyl)-5-methylmorpholin-4-yl]methanone

• IUPAC Name: (3-bromo-5-methylphenyl)-[2-(hydroxymethyl)-5-methylmorpholin-4-yl]methanone
• InChI: InChI=1S/C14H18BrNO3/c1-9-3-11(5-12(15)4-9)14(18)16-6-13(7-17)19-8-10(16)2/h3-5,10,13,17H,6-8H2,1-2H3
• InChI Key: XBAAVLFZJJJFML-UHFFFAOYSA-N
• Canonical SMILES: CC1COC(CN1C(=O)C2=CC(=CC(=C2)C)Br)CO
• Molecular Formula: C14H18BrNO3
• Molecular Weight: 328.20 g/mol

Description

(3-Bromo-5-methylphenyl)-[2-(hydroxymethyl)-5-methylmorpholin-4-yl]methanone, also known as BMM, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BMM is a morpholine-based compound that has been synthesized using a variety of methods, and its mechanism of action and physiological effects have been studied in detail.

Mechanism of Action

The mechanism of action of (3-Bromo-5-methylphenyl)-[2-(hydroxymethyl)-5-methylmorpholin-4-yl]methanone is not fully understood, but it is believed to involve the inhibition of key enzymes involved in cancer cell growth and proliferation. This compound has been found to inhibit the activity of topoisomerase I and II, which are enzymes involved in DNA replication and repair. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
This compound has been found to exhibit a range of biochemical and physiological effects, including the inhibition of cancer cell proliferation and the induction of apoptosis. This compound has also been shown to inhibit the growth of bacteria and fungi, suggesting its potential use as an antimicrobial agent. In addition, this compound has been found to exhibit low toxicity in animal studies, suggesting its potential use in drug development.

Advantages and Limitations for Lab Experiments

One of the main advantages of (3-Bromo-5-methylphenyl)-[2-(hydroxymethyl)-5-methylmorpholin-4-yl]methanone is its broad spectrum of activity against a range of cancer cell lines, as well as its potential use as an antimicrobial agent. However, one limitation of this compound is its relatively low solubility in water, which can make it difficult to study in certain experimental settings. In addition, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.

Future Directions

Future research on (3-Bromo-5-methylphenyl)-[2-(hydroxymethyl)-5-methylmorpholin-4-yl]methanone could focus on identifying more efficient synthesis methods and developing new derivatives with improved solubility and activity. In addition, further studies are needed to fully understand the mechanism of action of this compound and its potential use in drug development. Other future directions could include investigating the potential use of this compound in combination with other drugs or therapies, as well as studying its potential use in other fields such as materials science. Overall, this compound represents a promising compound with significant potential for future research and development.

Synthesis Methods

(3-Bromo-5-methylphenyl)-[2-(hydroxymethyl)-5-methylmorpholin-4-yl]methanone can be synthesized using a variety of methods, including the reaction of 3-bromo-5-methylphenol with 2-(hydroxymethyl)-5-methylmorpholine in the presence of a base such as potassium carbonate. Another method involves the reaction of 3-bromo-5-methylphenol with 2-(chloromethyl)-5-methylmorpholine followed by the substitution of chlorine with hydroxyl using sodium hydroxide. The synthesis of this compound has also been achieved through the reaction of 3-bromo-5-methylphenol with 2-(hydroxymethyl)-5-methylmorpholine in the presence of a catalyst such as copper(II) acetate.

Scientific Research Applications

(3-Bromo-5-methylphenyl)-[2-(hydroxymethyl)-5-methylmorpholin-4-yl]methanone has been extensively studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and materials science. This compound has been found to exhibit significant anticancer activity against a range of cancer cell lines, including breast cancer, lung cancer, and colon cancer. This compound has also been studied for its potential use as an antifungal agent, as well as its ability to inhibit the growth of bacteria such as Staphylococcus aureus.